Cas no 1540041-57-3 (1H-Indole, 5-cyclopentyl-2,3-dihydro-)

• Product Name: 1H-Indole, 5-cyclopentyl-2,3-dihydro-
• CAS No: 1540041-57-3
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 5274805
• Update Time: 2025-06-23

1H-Indole, 5-cyclopentyl-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-cyclopentyl-2,3-dihydro-

• Inchi： 1S/C13H17N/c1-2-4-10(3-1)11-5-6-13-12(9-11)7-8-14-13/h5-6,9-10,14H,1-4,7-8H2
• InChI Key： SAMXPOFLFAFKGK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C3CCCC3)C=C2)CC1

Additional information on 1H-Indole, 5-cyclopentyl-2,3-dihydro-

1H-Indole, 5-cyclopentyl-2,3-dihydro: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

The compound with the CAS number 1540041-57-3 is formally known as 1H-Indole, 5-cyclopentyl-2,3-dihydro. This heterocyclic organic molecule has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural features and potential biological activities. The indole core, a well-known scaffold in medicinal chemistry, is combined with a cyclopentyl group and a dihydro substitution pattern, which endows the molecule with distinct chemical and pharmacological properties.

In recent years, the exploration of indole derivatives has expanded considerably, driven by their role as key intermediates in drug development. The presence of the cyclopentyl group in 1H-Indole, 5-cyclopentyl-2,3-dihydro introduces steric hindrance and modulates electronic properties, making it a valuable candidate for designing novel therapeutic agents. This compound has been studied for its potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

The chemical structure of 1H-Indole, 5-cyclopentyl-2,3-dihydro consists of a benzene ring fused with a pyrrole ring, with the cyclopentyl group attached at the 5-position and a dihydro substitution at the 2 and 3 positions. This configuration allows for diverse interactions with biological targets, making it a versatile building block for synthetic chemists. The compound's solubility profile and stability under various conditions have also been extensively evaluated, ensuring its suitability for both laboratory research and industrial applications.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of 1H-Indole, 5-cyclopentyl-2,3-dihydro. Molecular docking studies have identified potential binding sites on target proteins, suggesting its utility as an inhibitor or modulator in drug design. For instance, research has shown that derivatives of this compound may interact with enzymes involved in signal transduction pathways relevant to cancer progression. These findings highlight the compound's potential as a lead molecule for further development.

The synthesis of 1H-Indole, 5-cyclopentyl-2,3-dihydro has been optimized through various methodologies to enhance yield and purity. Traditional approaches involving cyclization reactions and functional group transformations have been refined to produce the desired product efficiently. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in the synthesis process. These efforts align with global trends toward environmentally responsible chemical manufacturing.

In vitro studies have demonstrated promising biological activities of 1H-Indole, 5-cyclopentyl-2,3-dihydro. Specifically, it has shown inhibitory effects on certain kinases and other enzymes implicated in inflammatory diseases. The cyclopentyl moiety appears to enhance binding affinity by providing steric complementarity to specific pockets on target proteins. Further research is ongoing to elucidate the exact mechanisms of action and to identify optimal dosing regimens for therapeutic applications.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits moderate bioavailability and reasonable metabolic stability upon administration. These characteristics are crucial for evaluating its suitability for clinical translation. Additionally, formulation studies are being conducted to improve delivery systems that could enhance therapeutic efficacy while minimizing side effects.

The versatility of 1H-Indole, 5-cyclopentyl-2,3-dihydro extends beyond its direct biological activity. It serves as a valuable intermediate for synthesizing more complex molecules with tailored properties. By modifying different functional groups or introducing additional substituents, chemists can generate libraries of derivatives with enhanced potency or selectivity. This flexibility makes it an indispensable tool in medicinal chemistry research.

The future prospects for 1H-Indole, 5-cyclopentyl-2,3-dihydro are promising. Ongoing research aims to uncover new biological functions and explore novel therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development process. As computational methods improve and high-throughput screening becomes more efficient, the identification of new leads based on this scaffold will continue to advance.

In conclusion, 1H-Indole, 5-cyclopentyl-2,3-dihydro (CAS number 1540041-57-3) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a compelling candidate for further research and development. With continued investigation into its pharmacological properties and synthetic possibilities, this compound is poised to play a crucial role in the discovery of new treatments for various diseases.